Cas no 2498710-95-3 (5,5-Difluoropentyl 4-methylbenzene-1-sulfonate)

• Product Name: 5,5-Difluoropentyl 4-methylbenzene-1-sulfonate
• CAS No: 2498710-95-3
• MF: C₁₂H₁₆F₂O₃S
• MW: 278.315449714661
• CID: 5891891
• PubChem ID: 165755976
• Update Time: 2025-10-18

5,5-Difluoropentyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoropentyl 4-methylbenzene-1-sulfonate
• EN300-35835642
• 2498710-95-3
• 5,5-Difluoropentyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C12H16F2O3S/c1-10-5-7-11(8-6-10)18(15,16)17-9-3-2-4-12(13)14/h5-8,12H,2-4,9H2,1H3
• InChI Key： CGUMBCOMKAIMNE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCC(F)F

Computed Properties

• Exact Mass: 278.07882187g/mol
• Monoisotopic Mass: 278.07882187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 5,5-Difluoropentyl 4-methylbenzene-1-sulfonate

Introduction to 5,5-Difluoropentyl 4-methylbenzene-1-sulfonate (CAS No. 2498710-95-3)

5,5-Difluoropentyl 4-methylbenzene-1-sulfonate (CAS No. 2498710-95-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorinated alkyl chain and a tosylate group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 5,5-Difluoropentyl 4-methylbenzene-1-sulfonate consists of a five-carbon alkyl chain with two fluorine atoms attached to the terminal carbon. The tosylate group, derived from p-toluenesulfonyl chloride, is attached to the terminal carbon of the alkyl chain. This combination of functional groups imparts specific reactivity and stability properties that are crucial for its applications in chemical synthesis.

Recent studies have highlighted the potential of 5,5-Difluoropentyl 4-methylbenzene-1-sulfonate in the development of novel drugs and materials. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of this compound as a key intermediate in the synthesis of antiviral agents. The researchers found that the difluorinated alkyl chain enhanced the lipophilicity and cell membrane permeability of the final drug candidates, leading to improved pharmacokinetic profiles.

In another study, published in Organic Letters in 2023, scientists investigated the role of 5,5-Difluoropentyl 4-methylbenzene-1-sulfonate in the synthesis of fluorinated polymers. The unique reactivity of the tosylate group allowed for efficient polymerization reactions, resulting in materials with enhanced thermal stability and mechanical strength. These findings have significant implications for applications in advanced materials science and engineering.

The synthetic route to 5,5-Difluoropentyl 4-methylbenzene-1-sulfonate typically involves several steps. Initially, a difluorinated alkyl halide is reacted with an appropriate nucleophile to form the difluorinated alkyl chain. Subsequently, this intermediate is treated with p-toluenesulfonyl chloride in the presence of a base to introduce the tosylate group. The overall process is highly controlled and requires precise conditions to ensure high yields and purity.

The physical properties of 5,5-Difluoropentyl 4-methylbenzene-1-sulfonate are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 180°C under reduced pressure. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethyl acetate. These properties make it easy to handle and suitable for various synthetic protocols.

In terms of safety and handling, it is important to note that while 5,5-Difluoropentyl 4-methylbenzene-1-sulfonate is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn, and work should be conducted in a well-ventilated area or fume hood.

The future prospects for 5,5-Difluoropentyl 4-methylbenzene-1-sulfonate are promising. Ongoing research continues to explore its potential applications in drug discovery, materials science, and other areas of chemical innovation. As new synthetic methods and technologies emerge, it is likely that this compound will play an increasingly important role in advancing these fields.

In conclusion, 5,5-Difluoropentyl 4-methylbenzene-1-sulfonate (CAS No. 2498710-95-3) is a versatile and valuable compound with significant potential for use in various scientific and industrial applications. Its unique structural features and reactivity make it an essential intermediate in modern chemical synthesis, contributing to advancements in medicinal chemistry and materials science.